Cas no 1291487-18-7 (4-Bromo-2-(2-methoxyethoxy)toluene)

• Product Name: 4-Bromo-2-(2-methoxyethoxy)toluene
• CAS No: 1291487-18-7
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• MDL: MFCD18837614
• CID: 1086108
• Update Time: 2025-06-08

4-Bromo-2-(2-methoxyethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(2-methoxyethoxy)-1-methylbenzene
• A-3170
• 4-Bromo-2-(2-methoxyethoxy)toluene

• MDL： MFCD18837614
• Inchi： 1S/C10H13BrO2/c1-8-3-4-9(11)7-10(8)13-6-5-12-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： NCUJZKUKXMXJJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)OCCOC

Computed Properties

• Exact Mass: 244.01000

Experimental Properties

• PSA: 18.46000
• LogP: 2.78270

Additional information on 4-Bromo-2-(2-methoxyethoxy)toluene

4-Bromo-2-(2-Methoxyethoxy)Toluene (CAS No. 1291487-18-7): An Overview of Its Synthesis, Applications, and Recent Research

4-Bromo-2-(2-methoxyethoxy)toluene (CAS No. 1291487-18-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromo substituent on the benzene ring and a methoxyethoxy group attached to the toluene moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 4-bromo-2-(2-methoxyethoxy)toluene typically involves a multi-step process. One common approach is to start with toluene and introduce the bromo substituent through electrophilic aromatic substitution. Subsequently, the methoxyethoxy group can be introduced via an etherification reaction. This process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In the pharmaceutical industry, 4-bromo-2-(2-methoxyethoxy)toluene has shown promise as a key intermediate in the development of novel drugs. Its unique structure allows for the introduction of functional groups that can enhance the pharmacological properties of target molecules. For instance, researchers have utilized this compound in the synthesis of potential anticancer agents and antiviral drugs. Studies have demonstrated that derivatives of 4-bromo-2-(2-methoxyethoxy)toluene exhibit enhanced solubility and bioavailability, which are crucial factors in drug design.

Beyond pharmaceuticals, 4-bromo-2-(2-methoxyethoxy)toluene has found applications in materials science. Its ability to form stable polymers and copolymers makes it a valuable monomer for the production of advanced materials with tailored properties. Recent research has explored its use in the development of conductive polymers for electronic devices and coatings with improved mechanical strength and thermal stability. These applications highlight the compound's versatility and potential for innovation in materials science.

The environmental impact of chemical compounds is a growing concern, and 4-bromo-2-(2-methoxyethoxy)toluene is no exception. Researchers are actively investigating eco-friendly synthesis methods to reduce the environmental footprint of its production. Green chemistry principles, such as using renewable resources and minimizing waste, are being applied to develop more sustainable processes. Additionally, studies are underway to assess the biodegradability and toxicity of this compound to ensure its safe use in various applications.

In conclusion, 4-bromo-2-(2-methoxyethoxy)toluene (CAS No. 1291487-18-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for developing novel drugs and advanced materials with improved properties. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for chemists and material scientists alike.